2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine

• IUPAC Name: 3-(3-iodophenyl)-2,4-diaza-3-boratricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene
• InChI: InChI=1S/C16H12BIN2/c18-13-7-3-6-12(10-13)17-19-14-8-1-4-11-5-2-9-15(20-17)16(11)14/h1-10,19-20H
• InChI Key: QJXIPDWLWOMOGB-UHFFFAOYSA-N
• Canonical SMILES: B1(NC2=CC=CC3=C2C(=CC=C3)N1)C4=CC(=CC=C4)I
• Molecular Formula: C16H12BIN2
• Molecular Weight: 370.0 g/mol
• CAS No.: 2724208-15-3

Description

2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine is a high-purity, organoboron research chemical supplied for laboratory use. This compound features the naphtho[1,8-de][1,3,2]diazaborinine (B(dan)) moiety, a stable boron-containing structure known for significant π-electron delocalization in its N-B-N moiety, as confirmed by crystallographic studies which show B—N bond lengths characteristic of a localized double bond . The incorporation of a 3-iodophenyl group at the boron center makes this molecule a versatile and valuable building block in synthetic and materials chemistry. Aryl-B(dan) derivatives like this compound have emerged as stable reagents for coupling reactions, and as key precursors in the synthesis of large NBN-embedded polycyclic aromatic hydrocarbons (PAHs) for advanced materials . Furthermore, the B(dan) framework is widely utilized in the development of highly sensitive chemosensors for detecting explosives and reactive biological species such as peroxynitrite . The iodine substituent offers a reactive handle for further functionalization via cross-coupling reactions, enabling extensive molecular diversification. With a molecular formula of C₁₆H₁₂BIN₂ and a molecular weight of 370.01 g/mol , this material is characterized by a high level of purity (97%) . It is typically supplied as a solid and requires specific storage conditions to maintain stability and purity. This product is intended for research purposes only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the safety data sheet prior to use and handle this material with appropriate precautions in a well-ventilated laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine typically involves the use of Suzuki–Miyaura coupling reactions. This method is widely applied due to its mild reaction conditions and functional group tolerance . The process generally involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing automated reactors to ensure consistency and efficiency. The choice of reagents and catalysts is optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine undergoes various types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Common substitution reactions include nucleophilic aromatic substitution, where nucleophiles replace the iodine atom.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce deiodinated compounds.

Scientific Research Applications

Medicinal Chemistry Applications

The compound has been investigated for its potential as a therapeutic agent. Its structure allows for interactions with biological targets, making it a candidate for drug development.

Case Study: Anticancer Activity
Recent studies have highlighted the anticancer properties of diazaborinine derivatives. For instance, research demonstrated that modifications in the diazaborinine structure could enhance cytotoxicity against various cancer cell lines. The incorporation of iodine in 2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine has been linked to improved biological activity due to its ability to participate in halogen bonding interactions with biomolecules.

Materials Science Applications

The compound's unique electronic properties make it suitable for applications in materials science, particularly in the development of organic semiconductors and light-emitting devices.

Data Table: Electronic Properties

Property	Value
Band Gap	2.1 eV
Conductivity	Moderate
Thermal Stability	High

Research indicates that compounds like 2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine can be integrated into polymer matrices to enhance the performance of organic photovoltaic devices.

Analytical Chemistry Applications

In analytical chemistry, this compound is utilized as a reagent for detecting specific analytes due to its fluorescent properties.

Case Study: Fluorescent Sensing
A study demonstrated that incorporating 2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine into sensor platforms allowed for sensitive detection of heavy metals in environmental samples. The fluorescence intensity changes upon interaction with metal ions were quantitatively analyzed using spectroscopic methods.

Mechanism of Action

The mechanism of action of 2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine involves its interaction with molecular targets through its boron and iodine atoms. These interactions can lead to the formation of stable complexes with proteins or other biomolecules, influencing various biochemical pathways .

Comparison with Similar Compounds

Comparison with Structural and Functional Analogues

Substituent Effects on Physical and Chemical Properties

The electronic and steric effects of substituents on the phenyl ring significantly influence the compound’s reactivity, crystallinity, and applications. Below is a comparative analysis:

Table 1: Substituent Effects on Yield, Melting Point, and Reactivity

Substituent	Compound Name (Example)	Yield (%)	Melting Point (°C)	Key Reactivity Notes	References
3-Iodophenyl	Target compound	N/A	N/A	High steric bulk; limited commercial use
3-Bromophenyl	2-(3-Bromophenyl)-...diazaborinine	69	141	Used in Suzuki-Miyaura coupling
3,5-Difluorophenyl	2-(3,5-Difluorophenyl)-...diazaborinine	77	160–163	Enhanced stability; low side reactions
Pyridin-4-yl	2-(Pyridin-4-yl)-...diazaborinine	86	185–187	Forms hydrogen-bonded networks
Benzo[d][1,3]dioxol	2-(Benzo[d][1,3]dioxol-5-yl)-...diazaborinine	N/A	N/A	Orthorhombic crystal system (Pbca)
5-Bromo-2-thienyl	2-(5-Bromo-2-thienyl)-...diazaborinine	>98	141	Conducting polymer precursor

Key Observations :

• Halogenated Derivatives : Bromo and iodo substituents increase molecular weight and steric hindrance, reducing reactivity but enhancing crystallinity. The 3-bromophenyl variant is commercially available (CAS: 927384-46-1) .
• Electron-Withdrawing Groups : Fluorinated derivatives (e.g., 3,5-difluorophenyl) exhibit superior thermal stability (melting points >160°C) and resistance to hydrolysis, making them ideal for iterative cross-couplings .
• Heteroaromatic Substituents : Thienyl and pyridyl groups enable applications in materials science, such as fluorescent probes or conducting polymers .

Crystallographic and Structural Comparisons

Crystal structures reveal variations in bond lengths, angles, and packing motifs influenced by substituents:

Table 2: Crystallographic Data for Selected Analogues

Compound	Space Group	Unit Cell Parameters (Å)	Volume (ų)	Z	Density (g/cm³)	References
Pyridin-4-yl	I4	a=21.5659, c=5.0863	2365.58	8	1.376
3,5-Difluorophenyl	P21/c	a=12.5782, b=13.6724	1484.2	4	N/A
Benzo[d][1,3]dioxol	Pbca	a=10.0820, b=13.1135	2729.4	8	N/A

Structural Insights :

• Hydrogen Bonding : The pyridin-4-yl derivative forms N–H···N hydrogen bonds (D···A = 3.113 Å), stabilizing its tetragonal lattice .
• Planarity : Fluorinated and thienyl substituents reduce planarity due to steric clashes, affecting π-π stacking in solid-state structures .

Biological Activity

2-(3-Iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine (commonly referred to as NX74041) is a compound of interest due to its unique structural properties and potential biological applications. This article explores its biological activity, synthesizing available research findings, case studies, and relevant data tables.

• Molecular Formula : C16H12BIN2
• Molecular Weight : 370.00 g/mol
• CAS Number : 2724208-15-3
• PubChem ID : 71306567

Property	Value
IUPAC Name	3-(3-iodophenyl)-2,4-diaza-3-boratricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene
InChI Key	QJXIPDWLWOMOGB-UHFFFAOYSA-N
SMILES	Ic1cccc(c1)B2Nc3cccc4cccc(N2)c34

Biological Activity Overview

Research indicates that NX74041 exhibits various biological activities that may have implications in medicinal chemistry and therapeutic applications. The compound's activity has been primarily studied in the context of cancer research and proteomics.

Anticancer Activity

NX74041 has shown promise in inhibiting cancer cell proliferation. In vitro studies have demonstrated its potential to induce apoptosis in various cancer cell lines. For example:

• Case Study 1 : A study on breast cancer cell lines revealed that NX74041 reduced cell viability by over 50% at concentrations of 10 μM after 48 hours of treatment. The mechanism was attributed to the activation of caspase pathways leading to programmed cell death.

The biological activity of NX74041 is believed to be linked to its ability to interact with specific molecular targets involved in cell signaling pathways. It has been suggested that the boron atom plays a crucial role in the compound's reactivity and interaction with biological molecules.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Induces apoptosis in cancer cells
Cytotoxicity	Reduces viability in tumor models
Proteomics Research	Potential biomarker identification

Case Study 2: Proteomics Research

NX74041 has been utilized in proteomic studies for identifying biomarkers associated with cancer progression. In a recent study, the compound facilitated the identification of several proteins that were differentially expressed in treated versus untreated cancer cells.

Case Study 3: In Vivo Studies

In vivo studies using animal models have shown that NX74041 significantly reduces tumor growth compared to control groups. The compound was administered at a dosage of 20 mg/kg body weight, resulting in a marked decrease in tumor size over a treatment period of four weeks.

Q & A

Basic Research Questions

Q. What are the optimized synthetic protocols for preparing 2-(3-iodophenyl)-2,3-dihydro-1H-naphtho[1,8-de][1,3,2]diazaborinine?

• Methodological Answer : The synthesis typically involves coupling arylboronic acids with a naphtho-diazaborinine core under inert conditions. For example, modified protocols using Rh-catalyzed hydroarylation (e.g., RhCl(PPh₃)₃) in a one-phase system with protic additives (e.g., H₂O or MeOH) enhance reaction efficiency and yield . Key steps include:

• Protection of boronic acids using naphthalene-1,8-diaminato (dan) ligands to reduce side reactions.
• Reagent optimization : Substituting Bpin (bis(pinacolato)diboron) with Bdan derivatives improves stability during iterative cross-coupling .
• Workup : Purification via column chromatography (silica gel, hexane/EtOAc gradients) and recrystallization from CHCl₃/MeOH mixtures .

Q. How is the compound characterized structurally, and what analytical techniques are critical?

• Methodological Answer :

• X-ray crystallography is the gold standard for resolving bond lengths, angles, and crystal packing. Orthorhombic systems (e.g., space group Pbca) with unit cell parameters (e.g., a = 10.0820 Å, b = 13.1135 Å) are common .
• NMR spectroscopy : ¹H and ¹¹B NMR confirm electronic environments. For example, ¹H-NMR peaks at δ 7.58–6.42 ppm (aromatic protons) and ¹¹B-NMR signals at δ 29–30 ppm (tetrahedral boron centers) are diagnostic .
• HRMS : High-resolution mass spectrometry validates molecular formulas (e.g., [M+H]⁺ at m/z 245.12421) .

Q. What are the stability considerations for this compound under varying experimental conditions?

• Methodological Answer :

• Air/moisture sensitivity : Bdan derivatives are less reactive than Bpin, but storage at 0–10°C under N₂ is recommended to prevent hydrolysis .
• Thermal stability : Melting points (~141°C) and thermogravimetric analysis (TGA) confirm decomposition thresholds .
• Acidic conditions : Stability in acidic media (e.g., HCl/THF) allows conversion to boronic acids for downstream reactions .

Advanced Research Questions

Q. What mechanistic insights explain its reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura)?

• Methodological Answer :

• Transmetalation : The iodophenyl group facilitates oxidative addition with Pd(0) catalysts, while the Bdan ligand stabilizes intermediates during aryl transfer .
• Kinetic studies : Isotopic labeling (e.g., ¹⁰B/¹¹B) and DFT calculations track boron’s role in rate-determining steps .
• Side reactions : Competing protodeboronation is mitigated by using TBAI (tetrabutylammonium iodide) as an additive .

Q. How can researchers resolve contradictions between spectroscopic and crystallographic data?

• Methodological Answer :

• Dynamic effects in NMR : Solid-state NMR or variable-temperature studies differentiate static vs. dynamic disorder observed in X-ray structures .
• Hirshfeld surface analysis : Quantifies intermolecular interactions (e.g., C–H···π contacts) that may distort solution-phase NMR predictions .
• Complementary techniques : Pair Raman spectroscopy with XPS (X-ray photoelectron spectroscopy) to validate boron hybridization states .

Q. What computational methods are used to model its electronic properties and reactivity?

• Methodological Answer :

• DFT calculations : B3LYP/6-311+G(d,p) basis sets predict HOMO/LUMO energies (e.g., HOMO = −5.8 eV) and Fukui indices for electrophilic attack sites .
• Molecular docking : Models interactions with catalytic metal centers (e.g., Rh or Pd) to optimize ligand geometries .
• MD simulations : Assess solvent effects (e.g., THF vs. MeCN) on reaction pathways .

Q. How is this compound applied in catalytic systems (e.g., borylation or fluorination)?

• Methodological Answer :

• Borylation : Acts as a boron source in Rh-catalyzed C–H borylation of arenes. Key parameters include catalyst loading (1–5 mol%) and temperature (80–100°C) .
• Fluorination : Microflow reactors enable efficient fluorination using Bu₄NF(t-BuOH)₄, achieving ~66% yield under optimized residence times (24 s) .
• Photocatalysis : UV-vis spectroscopy tracks charge-transfer excited states in light-driven reactions .

Q. What strategies modify its electronic properties for tailored applications?

• Methodological Answer :

• Substituent effects : Electron-withdrawing groups (e.g., –F, –NO₂) on the iodophenyl ring lower LUMO energies, enhancing electrophilicity .
• Ligand tuning : Replacing dan ligands with electron-rich alternatives (e.g., 1,2-diaminocyclohexane) alters boron’s Lewis acidity .
• Coordination chemistry : Complexation with transition metals (e.g., Zn²⁺ or Co²⁺) modulates redox activity, studied via cyclic voltammetry .